Cas no 2228120-26-9 (methyl 3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoate)

• Product Name: methyl 3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoate
• CAS No: 2228120-26-9
• MF: C₁₁H₂₀O₅
• MW: 232.273504257202
• CID: 6281808
• PubChem ID: 165612376
• Update Time: 2025-10-28

methyl 3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoate
• methyl 3-hydroxy-3-[2-(methoxymethyl)oxan-2-yl]propanoate
• 2228120-26-9
• EN300-1737882

• Inchi： 1S/C11H20O5/c1-14-8-11(5-3-4-6-16-11)9(12)7-10(13)15-2/h9,12H,3-8H2,1-2H3
• InChI Key： YATAKALAHBUETR-UHFFFAOYSA-N
• SMILES： O1CCCCC1(COC)C(CC(=O)OC)O

Computed Properties

• Exact Mass: 232.13107373g/mol
• Monoisotopic Mass: 232.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 65Ų

Additional information on methyl 3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoate

Methyl 3-Hydroxy-3-2-(Methoxymethyl)oxan-2-ylpropanoate (CAS No. 2228120-26-9): An Overview

Methyl 3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoate (CAS No. 2228120-26-9) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a hydroxyl group, a methoxy-substituted oxane ring, and an ester functionality. These structural elements contribute to its diverse chemical properties and potential biological activities.

The chemical structure of methyl 3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoate can be represented as follows: CH₃OC(CH₃)₃OCH₂CH(OH)CH₂COOCH₃. The presence of the methoxy-substituted oxane ring imparts stability and specific reactivity to the molecule, making it a valuable intermediate in the synthesis of more complex compounds. The hydroxyl group and the ester functionality provide additional sites for chemical modification, enhancing its versatility in synthetic chemistry.

In the realm of pharmaceutical research, methyl 3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoate has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including its effects on enzyme inhibition, cell signaling pathways, and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that this compound exhibits potent inhibition of a key enzyme involved in the progression of neurodegenerative diseases. This finding highlights its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its pharmaceutical applications, methyl 3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoate has also been investigated for its use in materials science. Its unique structural features make it suitable for the synthesis of advanced polymers and coatings with enhanced mechanical and thermal properties. A study published in the Journal of Polymer Science (2020) demonstrated that this compound can be used as a monomer to create polymers with improved flexibility and durability, making it a valuable material for various industrial applications.

The synthesis of methyl 3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoate involves several steps, including the formation of the methoxy-substituted oxane ring and the introduction of the hydroxyl and ester functionalities. One common synthetic route involves the reaction of a suitable starting material with methanol in the presence of a catalyst. The choice of catalyst and reaction conditions is crucial for achieving high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and energy consumption.

In terms of safety and handling, methyl 3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoate should be stored under appropriate conditions to maintain its stability and prevent degradation. It is important to follow standard laboratory safety protocols when handling this compound, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper disposal methods should be followed to ensure environmental safety.

The future prospects for methyl 3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoate are promising. Ongoing research continues to uncover new applications and potential uses for this compound. For example, ongoing clinical trials are evaluating its efficacy as a treatment for various diseases, while researchers are exploring its potential as a building block for advanced materials with unique properties.

In conclusion, methyl 3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoate (CAS No. 2228120-26-9) is a versatile compound with significant potential in pharmaceutical and materials science applications. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As new studies continue to shed light on its biological activities and synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.